Cas no 1806774-21-9 (3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806774-21-9
• MF: C₈H₂ClF₅N₂O₄
• MW: 320.557498455048
• CID: 4842174
• Update Time: 2025-05-23

3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H2ClF5N2O4/c9-5(17)4-2(6(10)11)1-3(16(18)19)7(15-4)20-8(12,13)14/h1,6H
• InChI Key： IZNTZBFVTBLKQJ-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=CC(=C(N=1)OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.7
• Topological Polar Surface Area: 85

Additional information on 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806774-21-9)

The chemical compound 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806774-21-9) is a highly specialized intermediate in organic synthesis. Its unique structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials. The presence of these substituents enhances its reactivity and selectivity, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and crop protection. Researchers and manufacturers are increasingly focusing on nitro-substituted pyridines and carbonyl chloride intermediates to develop novel compounds with improved efficacy and environmental compatibility. The compound’s CAS No. 1806774-21-9 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

One of the key advantages of 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride is its role in the synthesis of bioactive molecules. The difluoromethyl group is known to enhance metabolic stability and bioavailability, making it a preferred choice for medicinal chemists. Similarly, the trifluoromethoxy moiety contributes to lipophilicity, which is critical for membrane permeability in drug candidates. These attributes align with current trends in precision medicine and targeted therapies.

From an environmental perspective, the compound’s applications in agrochemical intermediates are noteworthy. The nitro group facilitates the development of herbicides and fungicides with lower toxicity profiles, addressing global concerns about sustainable agriculture. Innovations in green chemistry have also driven interest in optimizing the synthesis of such intermediates to minimize waste and energy consumption.

In the realm of material science, 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carbonyl chloride serves as a precursor for advanced polymers and coatings. Its ability to introduce fluorine atoms into molecular frameworks improves thermal stability and chemical resistance, meeting the demands of high-performance materials in electronics and aerospace industries.

For researchers exploring pyridine-based chemistry, this compound offers a versatile platform for structural diversification. Its carbonyl chloride functionality allows for facile derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening.

As the scientific community continues to investigate fluorinated building blocks, CAS No. 1806774-21-9 remains a focal point for innovation. Its integration into cutting-edge research underscores the intersection of synthetic chemistry and real-world applications, from life sciences to industrial manufacturing. Future developments may further expand its utility, solidifying its status as a cornerstone of modern chemical synthesis.